5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide

• Molecular Formula: C23H16Cl2N2O5
• Molecular Weight: 471.3 g/mol
• IUPAC Name: 5-(2,4-dichlorophenyl)-N-[5-(furan-2-carbonylamino)-2-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C23H16Cl2N2O5/c1-30-19-7-5-14(26-22(28)20-3-2-10-31-20)12-17(19)27-23(29)21-9-8-18(32-21)15-6-4-13(24)11-16(15)25/h2-12H,1H3,(H,26,28)(H,27,29)
• InChI Key: GYEODMOAVYZCHM-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(O3)C4=C(C=C(C=C4)Cl)Cl

Description

5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. This pathway plays a crucial role in B-cell receptor signaling, which is involved in the proliferation and survival of B-cells. TAK-659 has been studied extensively for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders.

Mechanism of Action

5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide targets the BTK pathway, which plays a crucial role in B-cell receptor signaling. BTK is a cytoplasmic tyrosine kinase that is activated upon B-cell receptor engagement and initiates downstream signaling pathways. 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide binds to the ATP-binding site of BTK and inhibits its activity, thereby blocking B-cell receptor signaling and preventing the proliferation and survival of B-cells.
Biochemical and Physiological Effects
5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide has been shown to have potent inhibitory effects on BTK activity in vitro and in vivo. It has also been shown to inhibit the proliferation and survival of B-cells in various preclinical models. In addition, 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide has been shown to have anti-inflammatory effects in autoimmune disorders, possibly through its inhibition of B-cell receptor signaling.

Advantages and Limitations for Lab Experiments

5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide has several advantages for lab experiments, including its high potency and selectivity for BTK, as well as its favorable pharmacokinetic properties. However, one limitation of 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide is its potential off-target effects, which may affect the interpretation of experimental results. In addition, the optimal dosing and treatment regimen for 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide may vary depending on the specific disease or experimental model.

Future Directions

There are several potential future directions for the study of 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide. One area of interest is the potential combination of 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide with other targeted therapies or chemotherapy agents for the treatment of B-cell malignancies. Another area of interest is the exploration of 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide's potential therapeutic applications in other diseases, such as multiple sclerosis and Sjogren's syndrome. Additionally, further studies are needed to investigate the potential off-target effects and toxicity of 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide in vivo.

Synthesis Methods

The synthesis of 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide involves several steps, starting with the reaction of 2,4-dichloroaniline with 2-furoyl chloride to obtain 2-(2,4-dichlorophenyl)-2-oxoacetic acid furoylamide. This intermediate is then reacted with 5-amino-2-methoxybenzoic acid to obtain the final product, 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide. The synthesis process has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders. In preclinical studies, 5-(2,4-dichlorophenyl)-N-[5-(2-furoylamino)-2-methoxyphenyl]-2-furamide has shown promising results in inhibiting B-cell receptor signaling and suppressing the growth of B-cell malignancies. It has also been shown to have anti-inflammatory effects in autoimmune disorders such as rheumatoid arthritis and lupus.